Cas no 1111096-06-0 (4,4,5,5-Tetramethyl-2-2,3,5,6-tetrafluoro-4-(trifluoromethyl)phenyl-1,3,2-dioxaborolane)

• Product Name: 4,4,5,5-Tetramethyl-2-2,3,5,6-tetrafluoro-4-(trifluoromethyl)phenyl-1,3,2-dioxaborolane
• CAS No: 1111096-06-0
• MF: C₁₃H₁₂BF₇O₂
• MW: 344.033008575439
• MDL: MFCD12405355
• CID: 1202807
• PubChem ID: 56973147
• Update Time: 2025-10-23

4,4,5,5-Tetramethyl-2-2,3,5,6-tetrafluoro-4-(trifluoromethyl)phenyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5-Tetramethyl-2-[2,3,5,6-tetrafluoro-4-(trifluoromethyl)phe nyl]-1,3,2-dioxaborolane
• 4,4,5,5-Tetramethyl-2-[2,3,5,6-tetrafluoro-4-(trifluoromethyl)phenyl]-1,3,2-dioxaborolane
• AKOS015960246
• PS-9657
• MFCD12405355
• 4,4,5,5-TETRAMETHYL-2-(2,3,5,6-TETRAFLUORO-4-(TRIFLUOROMETHYL)PHENYL)-1,3,2-DIOXABOROLANE
• CS-0177316
• 1111096-06-0
• DTXSID601123174
• 2,3,5,6-TETRAFLUORO-4-(TRIFLUOROMETHYL)PHENYLBORONIC ACID, PINACOL ESTER
• 4,4,5,5-Tetramethyl-2-2,3,5,6-tetrafluoro-4-(trifluoromethyl)phenyl-1,3,2-dioxaborolane

• MDL： MFCD12405355
• Inchi： 1S/C13H12BF7O2/c1-11(2)12(3,4)23-14(22-11)6-9(17)7(15)5(13(19,20)21)8(16)10(6)18/h1-4H3
• InChI Key： JPXZPDCINADJKN-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(F)(F)F)C(=C(C=1B1OC(C)(C)C(C)(C)O1)F)F)F

Computed Properties

• Exact Mass: 344.082
• Monoisotopic Mass: 344.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5A^2

Experimental Properties

• Density: 1.34±0.1 g/cm3 (20 ºC 760 Torr),
• PSA: 18.46000
• LogP: 3.56100

Additional information on 4,4,5,5-Tetramethyl-2-2,3,5,6-tetrafluoro-4-(trifluoromethyl)phenyl-1,3,2-dioxaborolane

Introduction to 4,4,5,5-Tetramethyl-2-2,3,5,6-tetrafluoro-4-(trifluoromethyl)phenyl-1,3,2-dioxaborolane (CAS No. 1111096-06-0)

4,4,5,5-Tetramethyl-2-2,3,5,6-tetrafluoro-4-(trifluoromethyl)phenyl-1,3,2-dioxaborolane, identified by its CAS number 1111096-06-0, is a sophisticated organoboron compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound belongs to the class of boronate esters, which are widely recognized for their utility in cross-coupling reactions such as the Suzuki-Miyaura coupling. The unique structural features of this molecule, including its tetramethyl, tetrafluoro, and trifluoromethyl substituents, contribute to its distinct chemical properties and reactivity patterns.

The presence of multiple fluorine atoms in the phenyl ring imparts a high degree of electronic richness and stability to the molecule. This makes it an attractive candidate for applications in drug discovery and materials science, where electron-deficient systems are often required. The 1,3,2-dioxaborolane core is particularly noteworthy for its role as a versatile intermediate in the synthesis of complex organic molecules. Boronate esters derived from dioxaborolanes are known for their excellent compatibility with palladium-catalyzed cross-coupling reactions, enabling the construction of carbon-carbon bonds with high precision and yield.

In recent years, there has been a surge in research focused on the development of novel boron-containing compounds for pharmaceutical applications. The tetrafluoro and trifluoromethyl groups in this compound are particularly interesting because they can influence both the metabolic stability and pharmacokinetic properties of drug candidates. For instance, fluorine atoms are known to enhance lipophilicity and metabolic resistance, which can be critical factors in determining a drug's efficacy and duration of action.

One of the most compelling aspects of 4,4,5,5-Tetramethyl-2-2,3,5,6-tetrafluoro-4-(trifluoromethyl)phenyl-1,3,2-dioxaborolane is its potential utility in the synthesis of biologically active molecules. Researchers have leveraged its reactivity to construct complex heterocyclic frameworks that are prevalent in many therapeutic agents. The tetramethyl substituents further enhance the compound's stability under various reaction conditions, making it a reliable building block for multi-step synthetic routes.

Recent studies have highlighted the role of fluorinated arylboronates in the development of next-generation anticancer agents. The ability to introduce fluorine atoms at specific positions within a molecular framework has been shown to modulate binding affinity and selectivity towards biological targets. For example, compounds containing trifluoromethyl groups have demonstrated enhanced binding to certain enzymes and receptors due to their increased lipophilicity and electron-withdrawing effects.

The synthetic versatility of 4,4,5,5-Tetramethyl-2-2,3,5,6-tetrafluoro-4-(trifluoromethyl)phenyl-1,3,2-dioxaborolane has also been explored in the context of materials science. Boronate esters are increasingly being used to functionalize polymers and nanoparticles for applications such as drug delivery systems. The presence of fluorine substituents can influence the surface properties of these materials, making them more suitable for biomedical applications.

In conclusion,4,4,5,5-Tetramethyl-2-2',3',5',6'-tetrafluoro-4'(trifluoromethyl)phenyl]-1',3',2'-dioxaborolane (CAS No. 1111096-06-0) represents a promising compound with broad utility across multiple scientific disciplines. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists working on pharmaceuticals and advanced materials. As research continues to uncover new applications for fluorinated boronates, this compound is poised to play an increasingly significant role in innovation within these fields.